2-(4-Propoxyphenyl)-1-ethanamine hydrochloride
Overview
Description
2-(4-Propoxyphenyl)-1-ethanamine hydrochloride is a useful research compound. Its molecular formula is C11H18ClNO and its molecular weight is 215.72 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antiamoebic Activity
A series of chalcones possessing N-substituted ethanamine, including compounds related to 2-(4-Propoxyphenyl)-1-ethanamine hydrochloride, were synthesized and tested against the HM1: IMSS strain of Entamoeba histolytica. Some of these compounds showed better activity than the standard drug metronidazole, indicating potential as antiamoebic agents (Zaidi et al., 2015).
Multifunctional Biocide
2-(Decylthio)ethanamine hydrochloride, a compound structurally similar to this compound, has been identified as a multifunctional biocide. It shows broad-spectrum activity against bacteria, fungi, and algae and has biofilm and corrosion inhibition properties, beneficial for recirculating cooling water systems (Walter & Cooke, 1997).
Metabolism in Rats
The metabolism of similar compounds like 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats was studied, revealing potential metabolic pathways. These findings can inform research on related compounds, such as this compound, in terms of their metabolic fate in biological systems (Kanamori et al., 2002).
Neuropharmacology of Related Compounds
Research on the neuropharmacology of N-(2-methoxybenzyl)-2,5-dimethoxyphenethylamine (NBOMe) hallucinogens, which are structurally related to this compound, indicates these compounds are potent 5-HT2A agonists. This suggests potential applications in exploring serotonergic activity and its effects in neuroscience research (Elmore et al., 2018).
Cytochrome P450 Enzyme Involvement
The involvement of cytochrome P450 enzymes in the metabolism of NBOMe compounds, which share structural similarities with this compound, was investigated. Understanding these metabolic pathways can be crucial for developing safer and more effective therapeutic agents (Nielsen et al., 2017).
Novel Drug Synthesis
Research on the synthesis of lorcaserin hydrochloride, an anti-obesity drug, involved steps related to compounds like this compound. This kind of research can inform more efficient and economical methods for synthesizing medically valuable compounds (Zhu et al., 2015).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various enzymes and receptors in the body
Mode of Action
It’s worth noting that similar compounds have been found to interact with their targets through various mechanisms, such as oxidative addition and transmetalation . These interactions can lead to changes in the target’s function, potentially influencing various biological processes.
Biochemical Pathways
Similar compounds have been found to influence various pathways, such as the suzuki–miyaura cross-coupling pathway . This pathway is involved in carbon–carbon bond formation, which is a crucial process in various biological functions.
Result of Action
Similar compounds have been found to have various effects, such as inducing cell death . These effects can influence various biological processes and potentially lead to various health outcomes.
Properties
IUPAC Name |
2-(4-propoxyphenyl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO.ClH/c1-2-9-13-11-5-3-10(4-6-11)7-8-12;/h3-6H,2,7-9,12H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHXNLLDQTJVGCS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)CCN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00204925 |
Source
|
| Record name | Benzeneethanamine, 4-propoxy-, hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00204925 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
56370-31-1 |
Source
|
| Record name | Benzeneethanamine, 4-propoxy-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=56370-31-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzeneethanamine, 4-propoxy-, hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056370311 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzeneethanamine, 4-propoxy-, hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00204925 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
